Cas no 315180-19-9 (2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)-)

• Product Name: 2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)-
• CAS No: 315180-19-9
• MF: C₁₅H₁₀ClNO₃
• MW: 287.697803020477
• CID: 1452696
• PubChem ID: 5929211
• Update Time: 2025-06-07

2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)-
• 315180-19-9
• 3-(4-chlorophenyl)-1-(4-nitrophenyl)-2-propen-1-one
• 2N-030
• CS-0116754
• AKOS000956151
• 25870-65-9
• CHEMBL1289004
• MFCD00024743
• (E)-3-(4-chlorophenyl)-1-(4-nitrophenyl)prop-2-en-1-one
• (2E)-3-(4-Chlorophenyl)-1-(4-nitrophenyl)prop-2-en-1-one

• Inchi： 1S/C15H10ClNO3/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(9-5-12)17(19)20/h1-10H/b10-3+
• InChI Key： QLTQCJDNKZWUPQ-XCVCLJGOSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 287.035
• Monoisotopic Mass: 287.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21

Additional information on 2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)-

Introduction to 2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)- (CAS No. 315180-19-9)

2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)- (CAS No. 315180-19-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the α,β-unsaturated carbonyl compounds, which are known for their reactivity and potential biological activities. The compound's structure features a conjugated double bond and functional groups such as a chlorophenyl and a nitrophenyl moiety, which contribute to its unique chemical properties and potential applications.

The molecular formula of 2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)- is C₁₅H₁₀ClNO₃, and it has a molecular weight of approximately 287.70 g/mol. The presence of the nitro group and the chloro substituent imparts significant electronic effects on the molecule, influencing its reactivity and stability. These properties make it an interesting candidate for various chemical reactions and biological studies.

In recent years, 2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)- has been extensively studied for its potential therapeutic applications. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)- demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Furthermore, the compound has been investigated for its cytotoxic effects on various cancer cell lines. A study conducted by researchers at the National Institutes of Health found that 2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)- exhibited selective cytotoxicity against breast cancer cells while showing minimal toxicity to normal cells. This selective action is attributed to the compound's ability to induce apoptosis through the activation of specific signaling pathways.

The synthesis of 2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)- typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 4-chlorobenzaldehyde with 4-nitrobenzaldehyde followed by a Knoevenagel condensation with malononitrile. The resulting intermediate is then subjected to a series of transformations to yield the final product. The efficiency and yield of these reactions can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

In addition to its potential therapeutic applications, 2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)- has also been explored for its use in materials science. Its conjugated double bond makes it an attractive candidate for polymerization reactions, leading to the formation of functional polymers with unique optical and electronic properties. These polymers have potential applications in areas such as organic electronics and photovoltaic devices.

The safety profile of 2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)- is an important consideration in both research and industrial settings. While the compound is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, 2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-nitrophenyl)-, (2E)- (CAS No. 315180-19-9) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and properties make it an intriguing subject for further investigation and development. As research continues to uncover new insights into its biological activities and synthetic methods, this compound is poised to play a significant role in advancing various scientific fields.